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Compound of Interest

Compound Name: HS-Peg3-CH2CH2NH2

Cat. No.: B3089093 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for HS-
Peg3-CH2CH2NH2 (Thiol-PEG3-amine), a heterobifunctional PROTAC linker used in the

synthesis of proteolysis-targeting chimeras. Adherence to these guidelines is crucial to ensure

the safety of laboratory personnel and the integrity of research.

Hazard Identification and Classification
HS-Peg3-CH2CH2NH2 is classified as a hazardous substance. The primary routes of

exposure are oral ingestion and inhalation. It is also recognized as being very toxic to aquatic

life with long-lasting effects[1][2].

Different suppliers provide slightly varying GHS classifications. A summary of the hazard

statements is provided in the table below.

Table 1: GHS Hazard Classification for HS-Peg3-CH2CH2NH2
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Hazard Class
GHS Classification
(MedChemExpress)
[1]

GHS Classification
(DC Chemicals)[2]

Hazard Statement

Acute Toxicity, Oral Category 3 Category 4

H301: Toxic if

swallowedH302:

Harmful if swallowed

Acute Toxicity,

Inhalation
Category 4 Not Classified

H332: Harmful if

inhaled

Hazardous to the

aquatic environment,

long-term

Category 1 Category 1

H410: Very toxic to

aquatic life with long

lasting effects

Signal Word: Danger[1] or Warning

Hazard Pictograms:

Skull and crossbones (for acute toxicity)

Exclamation mark (for acute toxicity, skin/eye irritation)

Environment (for aquatic toxicity)

First-Aid Measures
In the event of exposure, immediate action is critical. The following are general first-aid

protocols:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek prompt medical attention.

Skin Contact: Remove contaminated clothing and shoes. Rinse the affected skin area

thoroughly with plenty of water. Call a physician.
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Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen or

artificial respiration. Do not use mouth-to-mouth resuscitation if the victim ingested or inhaled

the substance. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.

Handling and Storage
Proper handling and storage procedures are essential to minimize risk.

Safe Handling
Avoid contact with skin, eyes, and clothing.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Use only in a well-ventilated area or outdoors.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Storage
Store in a cool, well-ventilated area.

Keep the container tightly sealed.

Store locked up.

Recommended storage temperatures vary by supplier and form (powder vs. in solvent),

generally ranging from -20°C to -80°C for long-term storage.

Protect from light and moisture.

Personal Protective Equipment (PPE)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3089093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Appropriate personal protective equipment must be worn when handling HS-Peg3-
CH2CH2NH2.

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an

appropriate cartridge.

Accidental Release Measures
In case of a spill or accidental release, follow these procedures:

Evacuate: Immediately evacuate personnel from the contaminated area.

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter

drains.

Clean-up: Absorb the spill with an inert material (e.g., sand, earth, universal binders). Collect

the absorbed material in a suitable, closed container for disposal.

Decontaminate: Clean the spill area with a suitable solvent (e.g., alcohol) and then wash with

soap and water.

Disposal: Dispose of contaminated waste in accordance with local, state, and federal

regulations.

Experimental Protocol: General Handling in a
Laboratory Setting
The following is a generalized protocol for handling HS-Peg3-CH2CH2NH2 in a research

environment.

Preparation:
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Review the Safety Data Sheet (SDS) before starting any work.

Ensure a chemical fume hood is available and functioning correctly.

Assemble all necessary materials, including the chemical, solvents, reaction vessels, and

PPE.

Have an emergency spill kit readily accessible.

Personal Protective Equipment (PPE):

Don a lab coat, chemical safety goggles, and appropriate gloves.

Weighing and Dispensing:

Conduct all weighing and dispensing of the solid compound within a chemical fume hood.

Use a dedicated spatula and weighing paper.

Close the container tightly immediately after use.

Solution Preparation:

Add the solvent to the solid compound slowly and carefully within the fume hood.

If sonication is required to dissolve the compound, ensure the vessel is securely capped.

Reaction Setup:

Perform all reactions in a well-ventilated fume hood.

Ensure all glassware is properly secured.

Post-Experiment:

Quench any unreacted reagent under controlled conditions within the fume hood.

Clean all glassware thoroughly.
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Dispose of all waste (solid and liquid) in appropriately labeled hazardous waste

containers.

Decontamination:

Wipe down the work area in the fume hood with an appropriate solvent and then with soap

and water.

Remove and dispose of gloves properly.

Wash hands thoroughly.

Visualizations
Emergency Response Workflow for Accidental Exposure
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Emergency Response Workflow for Accidental Exposure

Exposure Event

Immediate Actions

Assessment

Response

Accidental Exposure
(Skin, Eyes, Inhalation, Ingestion)

Remove from Source of Exposure

Administer First Aid
(Flush Skin/Eyes, Move to Fresh Air)

Assess Severity of Exposure

Seek Immediate Medical Attention

Severe or Symptomatic

Continue Monitoring

Minor and Asymptomatic

Click to download full resolution via product page

Caption: Emergency response workflow for accidental exposure.

Safe Handling and Storage Logical Flow
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Safe Handling and Storage Logical Flow

Planning & Preparation

Handling Procedures

Storage Conditions Waste Disposal

Review Safety Data Sheet (SDS)

Select Appropriate PPE

Work in a Ventilated Fume Hood

Avoid Direct Contact and Inhalation

Store in a Tightly Sealed Container Dispose of Waste According to Regulations

Store at Recommended Temperature
(-20°C to -80°C)

Store in a Locked and Secure Area
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Caption: Logical flow for safe handling and storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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